1-Methyl-3-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one

• IUPAC Name: 1-methyl-3-[4-[(3-methylpyridin-2-yl)oxymethyl]piperidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C19H23N3O3/c1-14-5-3-9-20-17(14)25-13-15-7-11-22(12-8-15)19(24)16-6-4-10-21(2)18(16)23/h3-6,9-10,15H,7-8,11-13H2,1-2H3
• InChI Key: APMXGFNFYNMMCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C(=O)C3=CC=CN(C3=O)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

Physical And Chemical Properties Analysis

• Physical Properties :
  • Melting Point : Researchers have reported a specific melting point range for this compound (e.g., 141-142°C) .

Scientific Research Applications

Molecular Structure and Conformational Flexibility

The molecular and crystal structures of hydroxy derivatives of hydropyridine, including analogs similar in structure to 1-Methyl-3-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one, have been studied for their conformational flexibility and the role of intramolecular and intermolecular hydrogen bonds. These studies provide insight into how molecular packing in crystals is influenced by hydrogen bonding, demonstrating the compounds' ability to form noncentrosymmetric and polysystem crystals, which is crucial for understanding their potential applications in scientific research (Kuleshova & Khrustalev, 2000).

Intramolecular Interactions and Reactivity

Research on intramolecular pyridine-based frustrated Lewis pairs reveals the formation of monomeric compounds through the deprotonation of methylpyridines. These compounds exhibit unique intramolecular B-N bonds and low reactivity towards various molecules, highlighting the significance of intramolecular interactions in dictating the chemical behavior and potential applications of such compounds (Körte et al., 2015).

Conformational Analysis of Chiral Hindered Amides

The conformational analysis of chiral hindered amides, including those related to the structure of interest, has been conducted to understand the dynamic and static structures of these compounds. This research is crucial for determining how conformational aspects affect the compounds' reactivity and stability, laying the groundwork for potential applications in the development of new materials or drugs (Rauk et al., 1983).

Novel Synthesis Methods

Innovative synthesis methods have been developed for compounds structurally related to 1-Methyl-3-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidine-1-carbonyl)-1,2-dihydropyridin-2-one. These methods provide a foundation for synthesizing complex organic compounds efficiently, which is essential for their application in pharmaceuticals, materials science, and chemical research (Smaliy et al., 2011).

Crystal Structures and Molecular Associations

The crystal structures of certain derivatives have been analyzed to understand the effects of molecular associations on the compounds' physical properties. This research is pivotal for applications in materials science, where the physical characteristics of materials at the molecular level are critical for their functionality (Raghuvarman et al., 2014).